Cas no 2228415-80-1 (2-(4,6-dichloropyridin-3-yl)-3-methylbutanoic acid)

• Product Name: 2-(4,6-dichloropyridin-3-yl)-3-methylbutanoic acid
• CAS No: 2228415-80-1
• MF: C₁₀H₁₁Cl₂NO₂
• MW: 248.105840921402
• CID: 5992615
• PubChem ID: 165637680
• Update Time: 2025-05-19

2-(4,6-dichloropyridin-3-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4,6-dichloropyridin-3-yl)-3-methylbutanoic acid
• EN300-1976679
• 2228415-80-1

• Inchi： 1S/C10H11Cl2NO2/c1-5(2)9(10(14)15)6-4-13-8(12)3-7(6)11/h3-5,9H,1-2H3,(H,14,15)
• InChI Key： GKHQOIAMWUILAP-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1C(C(=O)O)C(C)C)Cl

Computed Properties

• Exact Mass: 247.0166840g/mol
• Monoisotopic Mass: 247.0166840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(4,6-dichloropyridin-3-yl)-3-methylbutanoic acid

Comprehensive Overview of 2-(4,6-dichloropyridin-3-yl)-3-methylbutanoic acid (CAS No. 2228415-80-1)

2-(4,6-dichloropyridin-3-yl)-3-methylbutanoic acid (CAS No. 2228415-80-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique dichloropyridine and methylbutanoic acid moieties, exhibits versatile chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of novel bioactive molecules.

The structural framework of 2-(4,6-dichloropyridin-3-yl)-3-methylbutanoic acid combines a halogenated pyridine ring with a branched aliphatic chain, contributing to its distinct reactivity and solubility profile. This combination is particularly relevant in the context of modern drug discovery, where heterocyclic compounds play a pivotal role. The presence of chlorine atoms at the 4 and 6 positions of the pyridine ring enhances the compound's ability to participate in cross-coupling reactions, a feature highly sought after in the synthesis of complex molecular architectures.

In recent years, the demand for high-purity chemical intermediates like 2-(4,6-dichloropyridin-3-yl)-3-methylbutanoic acid has surged, driven by advancements in precision agriculture and targeted therapeutics. The compound's potential as a building block for crop protection agents aligns with the growing emphasis on sustainable farming practices. Additionally, its relevance in medicinal chemistry is underscored by the rising interest in small-molecule inhibitors for treating metabolic disorders.

From a synthetic perspective, the preparation of 2-(4,6-dichloropyridin-3-yl)-3-methylbutanoic acid often involves multi-step organic transformations, including halogenation, Grignard reactions, and carboxylation. These processes require meticulous control of reaction conditions to ensure high yield and purity, topics frequently searched by chemists in academic and industrial settings. The compound's stability under ambient conditions further enhances its practicality for large-scale applications.

Environmental and regulatory considerations are also critical when discussing 2-(4,6-dichloropyridin-3-yl)-3-methylbutanoic acid. As with many halogenated compounds, its ecological impact and biodegradability are subjects of ongoing research. This aligns with broader trends in green chemistry, where scientists aim to develop synthetic routes that minimize waste and energy consumption. The compound's low volatility and moderate water solubility make it a candidate for eco-friendly formulations, a topic of high interest in contemporary chemical literature.

Analytical characterization of 2-(4,6-dichloropyridin-3-yl)-3-methylbutanoic acid typically employs techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods are essential for verifying the compound's identity and purity, particularly in compliance with stringent quality control standards required by pharmaceutical and agrochemical industries. The integration of computational chemistry tools has further streamlined the analysis, enabling researchers to predict physicochemical properties and optimize synthetic pathways.

Looking ahead, the versatility of 2-(4,6-dichloropyridin-3-yl)-3-methylbutanoic acid positions it as a key player in the development of next-generation functional materials and bioactive compounds. Its potential applications in catalysis and material science are areas ripe for exploration, reflecting the compound's adaptability across diverse scientific disciplines. As research continues to uncover new uses for this molecule, its role in advancing sustainable technologies and innovative therapeutics is expected to expand significantly.